Cas no 71628-10-9 (2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-(octadecyloxy)-, (2R-trans)- (9CI))

• Product Name: 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-(octadecyloxy)-, (2R-trans)- (9CI)
• CAS No: 71628-10-9
• MF: C₃₃H₅₀O₆
• MW: 542.746510982513
• CID: 577066
• PubChem ID: 156190
• Update Time: 2025-04-19

2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-(octadecyloxy)-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-(octadecyloxy)-, (2R-trans)- (9CI)
• 2H-1-Benzopyran-5,7-diol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-(octadecyloxy)-, (2R-trans)-
• DTXSID30992202
• 2-(3,4-Dihydroxyphenyl)-3-(octadecyloxy)-3,4-dihydro-2H-1-benzopyran-5,7-diol
• 71628-10-9

• Inchi： 1S/C33H50O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-38-32-24-27-29(36)22-26(34)23-31(27)39-33(32)25-18-19-28(35)30(37)21-25/h18-19,21-23,32-37H,2-17,20,24H2,1H3/t32-,33+/m0/s1
• InChI Key： GVZUNTJWOMYYKH-JHOUSYSJSA-N
• SMILES： O(CCCCCCCCCCCCCCCCCC)[C@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 542.3609
• Monoisotopic Mass: 542.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 19
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 699.9°C at 760 mmHg
• Flash Point: 377.1°C
• Refractive Index: 1.575
• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols